Cas no 24472-77-3 (Benzeneethanaminium,N,N,N-trimethyl-b-oxo-,bromide (1:1))

• Product Name: Benzeneethanaminium,N,N,N-trimethyl-b-oxo-,bromide (1:1)
• CAS No: 24472-77-3
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 262695
• PubChem ID: 212534
• Update Time: 2025-04-19

Benzeneethanaminium,N,N,N-trimethyl-b-oxo-,bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanaminium,N,N,N-trimethyl-b-oxo-,bromide (1:1)
• trimethyl(phenacyl)azanium,bromide
• AC1L4T3Z
• AC1Q1REY
• Ammonium, trimethylphenacyl-, bromide
• AR-1K0898
• n,n,n-trimethyl-2-oxo-2-phenylethanaminium bromide
• N-phenacyltrimethylammonium bromide
• NSC35678
• trimethyl-(2-oxo-2-phenylethyl)-ammonium bromide
• Trimethylphenacylammonium bromide
• Trimethyl-phenacyl-ammonium, Bromid
• trimethyl-phenacyl-ammonium, bromide
• Trimethylphenacyl-ammonium-bromid
• NSC 35678
• NSC-35678
• DTXSID50947370
• N,N,N-Trimethyl-2-oxo-2-phenylethan-1-aminium bromide
• 24472-77-3
• Benzeneethanaminium, N,N,N-trimethyl-beta-oxo-, bromide

• Inchi： 1S/C11H16NO.BrH/c1-12(2,3)9-11(13)10-7-5-4-6-8-10;/h4-8H,9H2,1-3H3;1H/q+1;/p-1
• InChI Key： FXQRNIVHCMDMNP-UHFFFAOYSA-M
• SMILES： [Br-].O=C(C1C=CC=CC=1)C[N+](C)(C)C

Computed Properties

• Exact Mass: 240.9163
• Monoisotopic Mass: 257.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 17.07
• LogP: -1.42050